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Compound of Interest

Compound Name: (Furan-2-yloxy)trimethylsilane

Cat. No.: B1210356

An In-depth Technical Guide to (Furan-2-yloxy)trimethylsilane: Chemical Properties,
Structure, and Reactivity

Abstract

(Furan-2-yloxy)trimethylsilane, a versatile silyl enol ether of 2(3H)-furanone, serves as a
valuable intermediate in organic synthesis. This technical guide provides a comprehensive
overview of its chemical and physical properties, structural information, and key applications in
synthetic chemistry. Detailed experimental protocols for its preparation are presented,
alongside visualizations of its synthesis and reactivity. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Identifiers

(Furan-2-yloxy)trimethylsilane, also known as 2-(trimethylsilyloxy)furan, is an organosilicon
compound featuring a trimethylsilyl group attached to a furan ring via an oxygen atom.

Molecular Formula: C7H1202Si[1][2][3]

Molecular Weight: 156.25 g/mol [1][2]

CAS Number: 61550-02-5[2]

InChl: InChI=1S/C7H1202Si/c1-10(2,3)9-7-5-4-6-8-7/h4-6H,1-3H3[4][5]
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« InChiKey: ILBCDLOQMRDXLN-UHFFFAOY SA-N[4][6][7]

« Canonical SMILES: C--INVALID-LINK--(C)OC1=CC=CO1[5][7]

Physicochemical Properties

The key physical and chemical properties of (Furan-2-yloxy)trimethylsilane are summarized

in the table below. This data is essential for its handling, storage, and application in

experimental setups.

Property Value

Appearance Colorless to light orange/yellow clear liquid[2][5]
Boiling Point 34-35 °C at 9 mmHg[2][3]

Density 0.929 g/mL at 25 °C[2][3]

Refractive Index (n2°/D)

1.436[2]

Flash Point

18 °C (64.4 °F) - closed cup

Storage Temperature

-20°C[2]

Solubility

Soluble in most organic solvents (e.g., CH2Clz,
Et20, benzene, THF, MeCN)[2][3]

Hydrolytic Sensitivity

Reacts slowly with moisture/water[2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of (Furan-2-

yloxy)trimethylsilane. Various spectroscopic resources are available for this compound.

¢ Nuclear Magnetic Resonance (NMR): tH NMR and 3C NMR data are available, providing

detailed information about the molecular structure.[8][9] For instance, the *H NMR spectrum
in CCla shows signals at 6 4.90 (dd, J=1.3Hz, 3H), 6.00 (t, J=3Hz, 4H), and 6.60 (m, 5H).[2]

[5]
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« Infrared (IR) Spectroscopy: FTIR spectra, including vapor phase IR, are available for
identifying functional groups.[4][6][8][9]

e Mass Spectrometry (MS): Mass spectral data is available for determining the molecular
weight and fragmentation pattern.[3][10]

e Raman Spectroscopy: Raman spectra for this compound have also been documented.[11]

Experimental Protocols
Synthesis of (Furan-2-yloxy)trimethylsilane

(Furan-2-yloxy)trimethylsilane is readily synthesized by the silylation of 2(5H)-furanone.[1][2]

Reactants and Reagents:

2(5H)-Furanone

Triethylamine (EtsN)

Chlorotrimethylsilane (TMSCI)

Dichloromethane (DCM)

Pentane

Procedure:[1]

A solution of 2(5H)-furanone (1.0 eq.) in dichloromethane is prepared in a round-bottom flask
under an inert atmosphere and cooled to 0 °C.

o Triethylamine (1.2 eq.) is added to the solution.

o Chlorotrimethylsilane (1.05 eq.) is then added dropwise to the solution while maintaining the
temperature at O °C.

e The resulting suspension is stirred overnight at room temperature.

e The reaction mixture is diluted with pentane and filtered.
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o The filtrate is concentrated under reduced pressure. If a precipitate forms, it is redissolved in
pentane and filtered again.

¢ The crude product is purified by vacuum distillation to yield (Furan-2-yloxy)trimethylsilane
as a colorless oil.

Synthesis of (Furan-2-yloxy)trimethylsilane

Triethylamine (1.2 eq)

2(5H)-Furanone in DCM Chlorotrimethylsilane (1.05 eq)

Reaction Mixture

;

Stir overnight at RT

:

Dilute with Pentane
Filter

l

Concentrate under
reduced pressure

l

Vacuum Distillation

(Furan-2-yloxy)trimethylsilane
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Caption: Synthetic pathway for (Furan-2-yloxy)trimethylsilane.

Reactivity and Applications

(Furan-2-yloxy)trimethylsilane is a key building block in organic synthesis, primarily utilized
as a diene in Diels-Alder reactions for the construction of complex cyclic systems. Its reactivity
also extends to its use in the synthesis of multi-substituted furan rings, where the trimethylsilyl
group can act as a directing or blocking group.[12] This compound is particularly useful for
preparing natural and synthetic furanones that may exhibit anticancer activity.[2]

The general reactivity involves the [4+2] cycloaddition with various dienophiles, such as maleic
anhydride or other electron-deficient alkenes, to yield bicyclic adducts. This reaction is a
powerful tool for generating molecular complexity in a single step.

General Reactivity of (Furan-2-yloxy)trimethylsilane

(Furan-2-yloxy)trimethylsilane Dienophile
(Diene) (e.g., Maleic Anhydride)

[4+2] Cycloaddition

(Diels-Alder Reaction)

Bicyclic Adduct

Click to download full resolution via product page
Caption: Diels-Alder reaction of (Furan-2-yloxy)trimethylsilane.

Safety Information

(Furan-2-yloxy)trimethylsilane is a flammable liquid and requires careful handling. It is also
an irritant to the eyes, skin, and respiratory system.[2][3]
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e Hazard Statements: H225 (Highly flammable liquid and vapor), H315 (Causes skin irritation),
H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

o Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),
P233 (Keep container tightly closed), P280 (Wear protective gloves/eye protection/face
protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing).[2]

It is imperative to consult the Safety Data Sheet (SDS) before handling this chemical and to
work in a well-ventilated fume hood with appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1210356#furan-2-yloxy-trimethylsilane-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1210356#furan-2-yloxy-trimethylsilane-chemical-properties-and-structure
https://www.benchchem.com/product/b1210356#furan-2-yloxy-trimethylsilane-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210356?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

